Cas no 2680721-47-3 (benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate)

• Product Name: benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate
• CAS No: 2680721-47-3
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5624767
• PubChem ID: 165932269
• Update Time: 2025-10-29

benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680721-47-3
• benzyl N-[(2-hydroxyphenyl)methyl]-N-(4-methoxyphenyl)carbamate
• EN300-28300145
• benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate

• Inchi： 1S/C22H21NO4/c1-26-20-13-11-19(12-14-20)23(15-18-9-5-6-10-21(18)24)22(25)27-16-17-7-3-2-4-8-17/h2-14,24H,15-16H2,1H3
• InChI Key： FRNUNWHRDUJLHU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC(=CC=1)OC)CC1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59Ų

Additional information on benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate

Benzyl N-(2-Hydroxyphenyl)methyl-N-(4-Methoxyphenyl)carbamate (CAS No. 2680721-47-3): An Overview

Benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate (CAS No. 2680721-47-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its benzyl, hydroxyphenyl, and methoxyphenyl moieties, which contribute to its distinct properties and reactivity.

The molecular formula of benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate is C₁₉H₂₁NO₄, and it has a molecular weight of approximately 335.37 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its structural complexity provides a rich platform for studying various chemical reactions and interactions.

One of the key areas of research involving benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate is its potential as a prodrug in pharmaceutical development. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The presence of the hydroxyphenyl and methoxyphenyl groups in the structure suggests that this compound could be designed to release active metabolites with therapeutic effects upon enzymatic cleavage or other biological transformations.

Recent studies have explored the use of benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate as a precursor for the synthesis of more complex molecules with potential medicinal applications. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the successful synthesis of novel derivatives of this compound that exhibit enhanced solubility and bioavailability. These derivatives have shown promising results in preliminary in vitro studies, demonstrating significant activity against various cancer cell lines.

In addition to its pharmaceutical applications, benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate has also been investigated for its potential use in materials science. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for the development of new materials with unique optical and electronic properties. A study published in the Journal of Materials Chemistry C highlighted the use of this compound as a ligand in the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and sensing technologies.

The synthetic route for benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate typically involves multi-step reactions starting from readily available starting materials. One common approach involves the reaction of 2-hydroxyaniline with 4-methoxybenzoyl chloride to form the corresponding amide, followed by further functionalization to introduce the benzyl group and the carbamate functionality. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

Safety considerations are an essential aspect of working with benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate. While it is not classified as a hazardous material, appropriate handling precautions should be taken to ensure worker safety and environmental protection. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound in a laboratory setting.

In conclusion, benzyl N-(2-hydroxyphenyl)methyl-N-(4-methoxyphenyl)carbamate (CAS No. 2680721-47-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for further research and development, opening up new possibilities for innovation in these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.